Cas no 2624131-79-7 (1-(trifluoromethyl)-2-oxabicyclo2.1.1hexan-4-amine)

1-(Trifluoromethyl)-2-oxabicyclo[2.1.1]hexan-4-amine is a structurally unique bicyclic compound featuring a trifluoromethyl group and an amine functionality. Its rigid oxabicyclo scaffold enhances stereochemical stability, making it valuable for applications in medicinal chemistry and agrochemical research. The trifluoromethyl group contributes to improved metabolic stability and lipophilicity, while the amine moiety allows for further derivatization or incorporation into larger molecular frameworks. This compound is particularly useful as a building block in the synthesis of bioactive molecules, where its constrained geometry and fluorine substitution can influence binding affinity and selectivity. Its synthetic versatility makes it a promising intermediate for drug discovery and material science applications.

1-(trifluoromethyl)-2-oxabicyclo2.1.1hexan-4-amine structure

2624131-79-7 structure

Product Name:1-(trifluoromethyl)-2-oxabicyclo2.1.1hexan-4-amine

CAS No:2624131-79-7

MF:C₆H₈F₃NO

MW:167.12903213501

MDL:MFCD33550144

CID:5642464

PubChem ID:155978198

Update Time:2025-06-07

1-(trifluoromethyl)-2-oxabicyclo2.1.1hexan-4-amine Chemical and Physical Properties

Names and Identifiers

- 2624131-79-7
- EN300-27776864
- 1-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexan-4-amine
- EN300-27719207
- 1-(trifluoromethyl)-2-oxabicyclo2.1.1hexan-4-amine
- MDL： MFCD33550144
- Inchi： 1S/C6H8F3NO/c7-6(8,9)5-1-4(10,2-5)3-11-5/h1-3,10H2
- InChI Key： DDAJUWQNJWZPAW-UHFFFAOYSA-N
- SMILES： FC(C12CC(CO1)(C2)N)(F)F

Computed Properties

Exact Mass: 167.05579836g/mol
Monoisotopic Mass: 167.05579836g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 195
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 35.2Å²

1-(trifluoromethyl)-2-oxabicyclo2.1.1hexan-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-27719207-1g	1-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexan-4-amine	2624131-79-7	1g	$2496.0	2023-09-10
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Enamine	EN300-27719207-0.1g	1-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexan-4-amine	2624131-79-7	0.1g	$2197.0	2023-09-10
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Enamine	EN300-27719207-0.5g	1-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexan-4-amine	2624131-79-7	0.5g	$2396.0	2023-09-10
Enamine	EN300-27719207-1.0g	1-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexan-4-amine	2624131-79-7	1.0g	$2496.0	2023-07-06
Enamine	EN300-27719207-2.5g	1-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexan-4-amine	2624131-79-7	2.5g	$4892.0	2023-09-10
Enamine	EN300-27719207-5.0g	1-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexan-4-amine	2624131-79-7	5.0g	$7238.0	2023-07-06